Cas no 91374-24-2 (Ethyl 2-2-(Dipropylamino)ethyl-6-nitrophenyl Pyruvate)

• Product Name: Ethyl 2-2-(Dipropylamino)ethyl-6-nitrophenyl Pyruvate
• CAS No: 91374-24-2
• MF: C₁₉H₂₈N₂O₅
• MW: 364.436025619507
• CID: 61507
• Update Time: 2023-11-22

Ethyl 2-2-(Dipropylamino)ethyl-6-nitrophenyl Pyruvate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[2-[2-(dipropylamino)ethyl]-6-nitrophenyl]-2-oxopropanoate
• 2-[2-(Dipropylamino)ethyl]-6-nitro-alpha-oxobenzenepropanoic acid ethyl ester
• Ethyl 2-[2-(Dipropylamino)ethyl]-6-nitrophenyl Pyruvate
• ethyl 6-[2-(di-n-propylamino)ethyl]-2-nitrophenyl pyruvate
• Ethyl 2-[2-(dipropylamino)ethyl]-6-nitro-α-oxobenzenepropanoate (ACI)
• Ethyl 2-2-(Dipropylamino)ethyl-6-nitrophenyl Pyruvate

• Inchi： 1S/C19H28N2O5/c1-4-11-20(12-5-2)13-10-15-8-7-9-17(21(24)25)16(15)14-18(22)19(23)26-6-3/h7-9H,4-6,10-14H2,1-3H3
• InChI Key： WOOIUFZMYXSJNR-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C(CCN(CCC)CCC)=CC=CC=1[N+](=O)[O-])=O)OCC

Computed Properties

• Exact Mass: 364.20000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 3.9

Experimental Properties

• Density: 1.127
• PSA: 92.43000
• LogP: 3.45720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives